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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509 Get Quote

Introduction: α-Bromopropionaldehyde, systematically known as 2-bromopropanal, is a highly

reactive organic compound with the chemical formula C₃H₅BrO.[1] It serves as a versatile and

crucial building block in organic synthesis.[1] Its bifunctional nature, possessing both a reactive

aldehyde group and a bromine atom at the alpha position, makes it a valuable precursor for a

wide range of chemical transformations. This guide provides a comprehensive overview of its

synthesis, chemical properties, and significant applications, particularly in the fields of

pharmaceuticals and agrochemicals, for researchers, scientists, and professionals in drug

development.[1][2] The compound is a colorless to pale yellow liquid with a pungent odor,

classified as hazardous due to its irritant and toxic properties, necessitating careful handling.[2]

Physicochemical Properties
α-Bromopropionaldehyde and its commonly used diethyl acetal derivative possess distinct

physical and chemical properties that are crucial for their application in synthesis. The acetal

form is often used to protect the highly reactive aldehyde group during certain transformations.

[3]
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Property α-Bromopropionaldehyde
α-Bromopropionaldehyde
Diethyl Acetal

Molecular Formula C₃H₅BrO[4] C₇H₁₅BrO₂[5]

Molecular Weight 136.98 g/mol [4] 211.10 g/mol [5]

CAS Number 19967-57-8[1] 3400-55-3[5]

Appearance
Colorless to pale yellow

liquid[2]

Colorless to pale yellow

liquid[3]

Density Not widely reported 1.198 g/mL at 25 °C[5]

Boiling Point Not widely reported 58-60 °C at 17 mmHg

Refractive Index Not widely reported n20/D 1.439[5]

Flash Point Flammable liquid[4] 62.8 °C[5]

Synthesis of α-Bromopropionaldehyde
The synthesis of α-bromopropionaldehyde can be achieved through several routes. A prevalent

method involves the direct bromination of a propanal precursor. Due to the high reactivity of the

aldehyde, it is often synthesized for immediate use or converted to a more stable acetal form.

Synthesis from 2-Hydroxypropanal
A method for synthesizing 2-bromopropionaldehyde involves the reaction of 2-hydroxypropanal

with bromine in methanol at room temperature.[6][7] This procedure provides the crude product

in high yield, which can be used directly in subsequent reactions without extensive purification.

[6]

Experimental Protocol:

In a three-necked flask, dissolve 2-hydroxypropanal in methanol (approximately 8-12 mL of

methanol per gram of 2-hydroxypropanal).[7]

Stir the solution at room temperature.
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Slowly add bromine dropwise to the solution (mass ratio of 2-hydroxypropanal to bromine is

between 1:1 and 1:1.5).[7]

After the addition is complete, continue stirring the reaction mixture at room temperature for

2 to 6 hours.[6]

Monitor the reaction completion using Thin-Layer Chromatography (TLC).

Once the reaction is complete, remove the methanol and any excess bromine by

evaporation under reduced pressure.

Wash the residue with diethyl ether (e.g., 3 x 50 mL).

Combine the ether layers and dry over anhydrous Na₂SO₄.

Concentrate the filtrate until dry to obtain the crude α-bromopropionaldehyde product.[6]

Quantitative Data for Synthesis from 2-Hydroxypropanal[6]

2-
Hydroxypropa
nal (g)

Methanol (mL) Bromine (g)
Reaction Time
(h)

Crude Product
Yield (%)

14.8 150 19.2 3 85

26.2 210 26.4 2 75.6

| 38.6 | 463 | 57.9 | 6 | 84 |
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Workflow for the synthesis of α-bromopropionaldehyde.
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Chemical Reactivity and Applications
α-Bromopropionaldehyde is a bifunctional molecule whose reactivity is dominated by the

electrophilic nature of both the carbonyl carbon and the α-carbon bonded to the bromine atom.

This dual reactivity makes it a versatile reagent in organic synthesis.[1][2]

Key Reactions:

Nucleophilic Addition: The aldehyde group is susceptible to nucleophilic attack, participating

in reactions like acetal formation, aldol condensations, and additions of Grignard reagents.

Nucleophilic Substitution: The bromine atom is a good leaving group, making the α-carbon a

target for Sₙ2 reactions.[1]

This reactivity profile allows it to be used as a precursor for a wide variety of more complex

molecules.

Carbonyl Reactivity α-Carbon Reactivity

α-Bromopropionaldehyde
(C₃H₅BrO)

Nucleophilic Addition
(e.g., Acetal Formation)

Nu:⁻ attacks
C=O carbon

Nucleophilic Substitution (Sₙ2)
(Displacement of Br⁻)

Nu:⁻ attacks
α-carbon

Click to download full resolution via product page

Dual reactivity pathways of α-bromopropionaldehyde.

Applications in Pharmaceutical and Agrochemical
Industries
α-Bromopropionaldehyde is a valuable intermediate in the synthesis of pharmaceuticals and

agrochemicals.[2] Its structure is incorporated into more complex molecules to impart specific
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biological activities.

Pharmaceutical Synthesis: The compound and its derivatives are key intermediates in

producing a range of pharmaceuticals.[2] The diethyl acetal form, in particular, is used in the

synthesis of piperazinylimidazo[1,2-a]pyrazines, which are explored for developing drugs

targeting cardiovascular and neurological diseases.[3] It also serves as a starting material for

synthesizing specialized dipeptides like selenocysteine dipeptides.[3]

Agrochemical Synthesis: In the agrochemical sector, it functions as an essential precursor

for manufacturing pesticides and other crop protection agents.[2] Its properties allow for the

creation of effective compounds that help protect crops from various pests and diseases.[2]

Heterocyclic Chemistry: As a bifunctional reagent, it is widely used to construct heterocyclic

compounds, which are core structures in many biologically active molecules.[1][3] For

example, it can react with a thioamide to form a thiazole ring, a common scaffold in medicinal

chemistry.

α-Bromopropionaldehyde
(or its acetal)

Reaction Intermediate

Sₙ2 Reaction

Nucleophilic Reagent
(e.g., Thioamide)

Intramolecular
Cyclization

Condensation Heterocyclic Product
(e.g., Thiazole Derivative)

Click to download full resolution via product page

Logical flow for heterocyclic synthesis using the subject compound.

Safety and Handling
α-Bromopropionaldehyde is classified as a hazardous chemical. It is a skin and eye irritant and

may cause respiratory irritation.[2][4] All handling should be performed in a well-ventilated fume

hood, and appropriate personal protective equipment (PPE), including gloves and safety

goggles, should be worn. Store the compound in a cool, dry, and well-ventilated area away

from incompatible materials.[2]

Conclusion
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α-Bromopropionaldehyde is a highly valuable and reactive chemical intermediate with

significant applications in organic synthesis. Its utility is primarily driven by its dual electrophilic

centers, which allow for a variety of chemical transformations. The straightforward synthesis

protocols and its role as a precursor to complex pharmaceutical, agrochemical, and

heterocyclic compounds underscore its importance for researchers and professionals in

chemical and drug development. Proper handling and awareness of its hazardous properties

are essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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